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Compound of Interest

Compound Name: TP-051

Cat. No.: B10829153 Get Quote

Caution: TP-051, also known as TRB-051, is an investigational therapeutic candidate currently

in early-stage clinical development. The information provided herein is based on publicly

available data and is intended for research and informational purposes only. It does not

constitute official dosage and administration guidelines. All laboratory and clinical investigations

should be conducted in accordance with approved protocols and regulatory requirements.

Introduction
TP-051 is a novel therapeutic agent under development for the treatment of autoimmune and

inflammatory diseases.[1][2][3][4] Developed through a collaboration between TRex Bio, Inc.

and Eli Lilly and Company, TP-051 is described as a modulator of immune effector cells.[1][2]

[3] The development of TP-051 is based on TRexBio's proprietary Deep Biology platform,

which focuses on the behavior of regulatory T cells (Tregs) within human tissues to identify and

target immune-regulatory pathways.[2][4]

In June 2024, Eli Lilly and Company initiated a Phase 1 first-in-human clinical trial to evaluate

TP-051.[1][2][3] As the compound is in the initial phase of clinical investigation, detailed

dosage, administration, and protocol information is not yet publicly available. The following

sections summarize the current understanding of TP-051 and provide generalized protocols

that may be adapted for preclinical research based on the known therapeutic area.

Mechanism of Action (Hypothesized)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b10829153?utm_src=pdf-interest
https://www.benchchem.com/product/b10829153?utm_src=pdf-body
https://www.benchchem.com/product/b10829153?utm_src=pdf-body
https://www.pharmaceutical-tech.com/news/trexbio-and-lilly-partner-in-phase-1-trial-of-trb-051-for-autoimmune-and-inflammatory-diseases
https://trex.bio/trexbio-announces-collaboration-partner-lilly-has-initiated-a-phase-1-study-of-trb-051-for-autoimmune-and-inflammatory-diseases/
https://synapse.patsnap.com/article/lilly-initiates-phase-1-study-of-trb-051-for-autoimmune-and-inflammatory-diseases-in-collaboration-with-trexbio
https://www.pharmaceutical-technology.com/data-insights/trb-051-trex-bio-inflammation-likelihood-of-approval/
https://www.benchchem.com/product/b10829153?utm_src=pdf-body
https://www.pharmaceutical-tech.com/news/trexbio-and-lilly-partner-in-phase-1-trial-of-trb-051-for-autoimmune-and-inflammatory-diseases
https://trex.bio/trexbio-announces-collaboration-partner-lilly-has-initiated-a-phase-1-study-of-trb-051-for-autoimmune-and-inflammatory-diseases/
https://synapse.patsnap.com/article/lilly-initiates-phase-1-study-of-trb-051-for-autoimmune-and-inflammatory-diseases-in-collaboration-with-trexbio
https://www.benchchem.com/product/b10829153?utm_src=pdf-body
https://trex.bio/trexbio-announces-collaboration-partner-lilly-has-initiated-a-phase-1-study-of-trb-051-for-autoimmune-and-inflammatory-diseases/
https://www.pharmaceutical-technology.com/data-insights/trb-051-trex-bio-inflammation-likelihood-of-approval/
https://www.benchchem.com/product/b10829153?utm_src=pdf-body
https://www.pharmaceutical-tech.com/news/trexbio-and-lilly-partner-in-phase-1-trial-of-trb-051-for-autoimmune-and-inflammatory-diseases
https://trex.bio/trexbio-announces-collaboration-partner-lilly-has-initiated-a-phase-1-study-of-trb-051-for-autoimmune-and-inflammatory-diseases/
https://synapse.patsnap.com/article/lilly-initiates-phase-1-study-of-trb-051-for-autoimmune-and-inflammatory-diseases-in-collaboration-with-trexbio
https://www.benchchem.com/product/b10829153?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


TP-051 is designed to modulate the activity of immune effector cells, with a likely focus on

enhancing the function of regulatory T cells (Tregs) to restore immune homeostasis at sites of

inflammation.[2][3][4] The specific molecular target and signaling pathway have not been

disclosed.

A hypothetical signaling pathway for a Treg-modulating therapeutic is depicted below. This

diagram illustrates a potential mechanism where an agonist binds to a surface receptor on a

Treg, initiating a signaling cascade that leads to the transcription of anti-inflammatory genes.
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Hypothetical Signaling Pathway of a Treg Modulator
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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